Cas no 2138286-95-8 (Isoquinoline, 1-bromo-6-methoxy-3-methyl-)

• Product Name: Isoquinoline, 1-bromo-6-methoxy-3-methyl-
• CAS No: 2138286-95-8
• MF: C₁₁H₁₀BrNO
• MW: 252.10720205307
• CID: 5260834
• Update Time: 2025-06-09

Isoquinoline, 1-bromo-6-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1-bromo-6-methoxy-3-methyl-

• Inchi： 1S/C11H10BrNO/c1-7-5-8-6-9(14-2)3-4-10(8)11(12)13-7/h3-6H,1-2H3
• InChI Key： HLZKSFATZOOGIT-UHFFFAOYSA-N
• SMILES： C1(Br)C2=C(C=C(OC)C=C2)C=C(C)N=1

Additional information on Isoquinoline, 1-bromo-6-methoxy-3-methyl-

Comprehensive Analysis of Isoquinoline, 1-bromo-6-methoxy-3-methyl- (CAS No. 2138286-95-8)

The compound Isoquinoline, 1-bromo-6-methoxy-3-methyl- (CAS No. 2138286-95-8) is a specialized derivative of the isoquinoline family, a class of heterocyclic aromatic organic compounds. This particular molecule has garnered significant attention in pharmaceutical and material science research due to its unique structural properties and potential applications. The presence of a bromine atom at the 1-position, a methoxy group at the 6-position, and a methyl group at the 3-position makes it a versatile intermediate for synthetic chemistry.

In recent years, the demand for isoquinoline derivatives has surged, driven by their role in drug discovery and development. Researchers are particularly interested in 1-bromo-6-methoxy-3-methyl-isoquinoline due to its potential as a building block for bioactive molecules. Its structural framework is often explored in the design of kinase inhibitors, antimicrobial agents, and fluorescent probes. The compound’s CAS No. 2138286-95-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in organic chemistry today is the sustainable synthesis of complex heterocycles. Isoquinoline, 1-bromo-6-methoxy-3-methyl- aligns with this trend, as scientists seek eco-friendly methods to produce such compounds. Green chemistry approaches, including catalytic bromination and solvent-free reactions, are being investigated to optimize its synthesis. These advancements not only reduce environmental impact but also improve yield and purity—key concerns for industrial-scale production.

The compound’s methoxy and bromine substituents contribute to its electronic and steric properties, making it a valuable tool for structure-activity relationship (SAR) studies. In drug design, subtle modifications to the isoquinoline core can significantly alter biological activity. For instance, the 1-bromo group is often leveraged for further functionalization via cross-coupling reactions, a technique widely used in medicinal chemistry to create diverse molecular libraries.

Another area of interest is the application of 1-bromo-6-methoxy-3-methyl-isoquinoline in materials science. Its aromatic system and substituent pattern make it a candidate for organic semiconductors and light-emitting diodes (OLEDs). Researchers are exploring its photophysical properties to develop next-generation optoelectronic materials. The compound’s CAS No. 2138286-95-8 is often cited in patents related to these technologies, highlighting its industrial potential.

Frequently asked questions about Isoquinoline, 1-bromo-6-methoxy-3-methyl- include its solubility, stability, and handling precautions. While it is generally stable under standard conditions, proper storage in a cool, dry environment is recommended to prevent degradation. Analytical techniques such as NMR, HPLC, and mass spectrometry are commonly employed to characterize this compound, ensuring its quality for research purposes.

In summary, Isoquinoline, 1-bromo-6-methoxy-3-methyl- (CAS No. 2138286-95-8) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique structure and reactivity profile continue to inspire innovative research, addressing both scientific and industrial challenges. As the field advances, this compound is poised to play a pivotal role in the development of new therapeutics and functional materials.